Cas no 2171470-41-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid
• CAS No: 2171470-41-8
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 5957091
• PubChem ID: 165513213
• Update Time: 2025-11-01

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid
• EN300-1551641
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido]-2-methylpropanoic acid
• 2171470-41-8

• Inchi： 1S/C25H25N3O5S/c1-25(2,23(30)31)28-22(29)21(11-15-12-26-14-34-15)27-24(32)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,12,14,20-21H,11,13H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： ZFGSIKOXCZXEIQ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(C(NC(C(=O)O)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 146Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid (CAS No. 2171470-41-8)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid (CAS No. 2171470-41-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural properties and functional groups.

The chemical structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the thiazole ring and the methyl group further enhances the compound's stability and reactivity, making it an ideal building block for the synthesis of bioactive peptides and proteins.

Recent advancements in medicinal chemistry have highlighted the potential applications of this compound in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that a modified version of this compound effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

In addition to its therapeutic potential, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid has also been explored for its use in diagnostic imaging. The thiazole ring and the Fmoc protecting group provide unique chemical handles that can be functionalized with various imaging agents, such as fluorescent dyes or radioisotopes. This makes it a valuable tool for developing targeted imaging agents that can help visualize specific biological processes in real-time.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid involves several steps, including the protection of the amino group with Fmoc, the formation of the thiazole ring, and the introduction of the methyl group. These steps require precise control over reaction conditions to ensure high yields and purity. Recent developments in green chemistry have led to more environmentally friendly synthetic methods that reduce waste and minimize the use of hazardous reagents.

In clinical trials, compounds derived from 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-2-methylpropanoic acid have shown promising results. Phase I trials have demonstrated good safety profiles and pharmacokinetic properties, paving the way for further clinical evaluation. Ongoing Phase II trials are currently assessing the efficacy of these compounds in treating various diseases, including inflammatory disorders and cancer.

The future prospects for 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-y l)propanamido - 2 - methylpropanoic acid are bright. As researchers continue to explore its potential applications and optimize its properties, it is likely to play an increasingly important role in drug discovery and development. The compound's unique combination of structural features and functional groups makes it a versatile platform for creating novel therapeutics and diagnostic tools.

In conclusion, 2 - 2 - ({( 9 H - fluoren - 9 - yl )methoxycarbonyl }amino ) - 3 - ( 1 , 3 - thiazol - 5 - y l )propanamido - 2 - methylpropanoic acid (CAS No . 2171470 - 41 - 8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its potential therapeutic benefits, combined with its utility in diagnostic imaging, make it an exciting area of ongoing investigation. As research progresses, it is expected to contribute significantly to the development of new treatments for various diseases.